Epipolythiodioxopiperazines
Epipolythiodioxopiperazines, commonly known as EPTs, are a class of cyclic sulfide compounds with unique reactivity and stability. These molecules contain multiple thioether bridges between piperazine rings, making them valuable in various applications due to their distinctive properties. EPTs exhibit excellent biocompatibility and have gained significant interest for use in biomedical research, particularly as potential antimicrobial agents and drug delivery systems. Their robust chemical structure confers high thermal stability, enabling their utilization in diverse environments. Additionally, these compounds show promise in material science, where they can enhance the mechanical properties of polymers and composites. Due to their broad applicability across multiple fields, EPTs continue to be explored for new applications and innovations.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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2,3-Dithia-5,7-diazabicyclo[2.2.2]octane-6,8-dione,5,7-dimethyl-1-[[4-[(3-methyl-2-buten-1-yl)oxy]phenyl]methyl]-, (1R,4R)- | 112269-38-2 | C18H22N2O3S2 |
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Sirodesmin PL | 53022-75-6 | C20H26N2O8S2 |
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3,10-bis-butyryloxy-1,2;8,9-diepoxy-2,3,6a,7,9,10,13a,14-octahydro-1H,8H-7a,14a-cyclo-pyrazino[1,2-a;4,5-a']diindole-6,13-dione | 67705-20-8 | C26H28N2O8S2 |
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Sirodesmin J | 53078-54-9 | C18H24N2O7S2 |
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Phomazine C; O8-Me | 2095421-30-8 | C19H22N2O8S2 |
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Rostratin A | 752236-16-1 | C18H24N2O6S2 |
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Rostratin A; 9,9'-Diepimer, 5,5'-diketone | 752236-17-2 | C18H20N2O6S2 |
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Rostratin A; 9,9'-Diepimer, 7R,7'R-dimercapto, 5,5'-diketone | 752236-19-4 | C18H20N2O6S4 |
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Rostratin A; 9,9'-Diepimer, 7S,7'S-dimethoxy, 5,5'-diketone | 752236-18-3 | C20H24N2O8S2 |
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Brocazine G | 2040466-16-6 | C18H18N2O5S2 |
Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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